![molecular formula C20H15N3O3 B025501 4-[(4E)-4-(indol-1-ylmethylidene)-2-methyl-5-oxoimidazol-1-yl]benzoic acid CAS No. 100039-63-2](/img/structure/B25501.png)
4-[(4E)-4-(indol-1-ylmethylidene)-2-methyl-5-oxoimidazol-1-yl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(4E)-4-(indol-1-ylmethylidene)-2-methyl-5-oxoimidazol-1-yl]benzoic acid, also known as IKK-2 inhibitor VIII, is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a potent inhibitor of the IKK-2 enzyme, which plays a crucial role in the inflammatory response and the regulation of cell growth and survival. In
Mechanism of Action
The mechanism of action of 4-[(4E)-4-(indol-1-ylmethylidene)-2-methyl-5-oxoimidazol-1-yl]benzoic acid involves the inhibition of the this compound enzyme. This compound is a key regulator of the NF-κB signaling pathway, which plays a crucial role in the inflammatory response and the regulation of cell growth and survival. By inhibiting this compound, this compound can prevent the activation of NF-κB and reduce inflammation and cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve insulin sensitivity. It has also been shown to reduce the severity of inflammatory bowel disease and prevent the development of liver fibrosis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-[(4E)-4-(indol-1-ylmethylidene)-2-methyl-5-oxoimidazol-1-yl]benzoic acid in lab experiments is its potency and specificity. It is a highly potent inhibitor of the this compound enzyme and has been shown to have minimal off-target effects. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the research and development of 4-[(4E)-4-(indol-1-ylmethylidene)-2-methyl-5-oxoimidazol-1-yl]benzoic acid. One potential direction is the development of more potent and selective this compound inhibitors that can be used in clinical settings. Another direction is the investigation of the potential therapeutic applications of this compound in the treatment of other inflammatory and autoimmune diseases. Finally, the use of this compound in combination with other anti-inflammatory and anti-cancer agents could lead to improved treatment outcomes for patients with these conditions.
Synthesis Methods
The synthesis of 4-[(4E)-4-(indol-1-ylmethylidene)-2-methyl-5-oxoimidazol-1-yl]benzoic acid has been described in several research papers. One of the most common methods involves the reaction of 2-methylimidazole-4-carbaldehyde with indole-3-acetic acid, followed by the addition of benzoic acid and a coupling reagent such as EDC or DIC. The resulting product can be purified using column chromatography or recrystallization.
Scientific Research Applications
4-[(4E)-4-(indol-1-ylmethylidene)-2-methyl-5-oxoimidazol-1-yl]benzoic acid has been studied extensively for its potential therapeutic applications. It has been shown to inhibit the this compound enzyme, which is a key regulator of the NF-κB signaling pathway. This pathway plays a crucial role in the inflammatory response and the regulation of cell growth and survival. By inhibiting this compound, this compound has the potential to be used as an anti-inflammatory and anti-cancer agent.
Properties
100039-63-2 | |
Molecular Formula |
C20H15N3O3 |
Molecular Weight |
345.4 g/mol |
IUPAC Name |
4-[(4E)-4-(indol-1-ylmethylidene)-2-methyl-5-oxoimidazol-1-yl]benzoic acid |
InChI |
InChI=1S/C20H15N3O3/c1-13-21-17(12-22-11-10-14-4-2-3-5-18(14)22)19(24)23(13)16-8-6-15(7-9-16)20(25)26/h2-12H,1H3,(H,25,26)/b17-12+ |
InChI Key |
HJWKNTSKQQKAID-UHFFFAOYSA-N |
Isomeric SMILES |
CC1=N/C(=C/N2C=CC3=CC=CC=C32)/C(=O)N1C4=CC=C(C=C4)C(=O)O |
SMILES |
CC1=NC(=CN2C=CC3=CC=CC=C32)C(=O)N1C4=CC=C(C=C4)C(=O)O |
Canonical SMILES |
CC1=NC(=CN2C=CC3=CC=CC=C32)C(=O)N1C4=CC=C(C=C4)C(=O)O |
synonyms |
4-[(4E)-4-(indol-1-ylmethylidene)-2-methyl-5-oxo-imidazol-1-yl]benzoic acid |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.